Cas no 100047-52-7 (5-Methyl-1H-pyrrole-3-carboxylic acid)

• Product Name: 5-Methyl-1H-pyrrole-3-carboxylic acid
• CAS No: 100047-52-7
• MF: C₆H₇NO₂
• MW: 125.125281572342
• MDL: MFCD09991919
• CID: 123909
• PubChem ID: 34179172
• Update Time: 2025-05-24

5-Methyl-1H-pyrrole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-1H-pyrrole-3-carboxylic acid
• 1H-Pyrrole-3-carboxylicacid, 5-methyl-
• 5-Methyl-3-pyrrolecarboxylic acid
• 1H-Pyrrole-3-carboxylicacid,5-methyl
• 5-Methyl-pyrrol-3-carbonsaeure
• 5-methyl-pyrrole-3-carboxylic acid
• 5-Methyl-1H-pyrrole-3-carboxylicacid
• 1H-Pyrrole-3-carboxylic acid, 5-methyl-
• AB0034330
• ST24024140
• X8465
• M80026
• 3-Pyrrolecarboxylicacid,5-methyl-(6CI)
• AKOS006311337
• MFCD09991919
• 100047-52-7
• Z1198267230
• DTXSID60653091
• BDBM50543168
• 3-pyrrolecarboxylic acid,5-methyl-
• SCHEMBL1664053
• DS-17312
• EN300-104519
• CHEMBL247338
• FT-0765048
• A856106
• SB63917
• CS-0018766
• 3-Pyrrolecarboxylic acid, 5-methyl-
• 5-Methyl-1H-pyrrole-3-carboxylic acid; 2-Methyl-4-pyrrolecarboxylic acid
• DA-17764

• MDL： MFCD09991919
• Inchi： 1S/C6H7NO2/c1-4-2-5(3-7-4)6(8)9/h2-3,7H,1H3,(H,8,9)
• InChI Key： COMZOQAWNKVQEZ-UHFFFAOYSA-N
• SMILES： OC(C1=CNC(C)=C1)=O

Computed Properties

• Exact Mass: 125.04800
• Monoisotopic Mass: 125.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 53.1

Experimental Properties

• Density: 1.295±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 210 º C (decomposition)
• Boiling Point: 326.3°C at 760 mmHg
• Flash Point: 151.1°C
• Refractive Index: 1.586
• Solubility: Slightly soluble (12 g/l) (25 º C),
• PSA: 53.09000
• LogP: 1.02130

5-Methyl-1H-pyrrole-3-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives Pyrrole carboxylic acids

Additional information on 5-Methyl-1H-pyrrole-3-carboxylic acid

5-Methyl-1H-pyrrole-3-carboxylic acid (CAS No: 100047-52-7)

5-Methyl-1H-pyrrole-3-carboxylic acid, also known by its CAS registry number 100047-52-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrole derivatives, which are widely studied for their diverse biological activities and potential applications in drug development. The structure of 5-Methyl-1H-pyrrole-3-carboxylic acid consists of a pyrrole ring substituted with a methyl group at the 5-position and a carboxylic acid group at the 3-position, making it a valuable molecule for various synthetic and analytical studies.

The synthesis of 5-Methyl-1H-pyrrole-3-carboxylic acid has been explored through several methodologies, including direct synthesis from pyrrole precursors and more complex multi-step reactions involving intermediates such as aldehydes or ketones. Recent advancements in catalytic processes have enabled more efficient and environmentally friendly routes to this compound, which is particularly important in the context of green chemistry and sustainable drug manufacturing.

One of the most promising areas of research involving 5-Methyl-1H-pyrrole-3-carboxylic acid is its application in drug design. This compound has shown potential as a lead molecule in the development of new pharmaceutical agents targeting various diseases, including cancer, inflammation, and neurodegenerative disorders. For instance, studies have demonstrated that derivatives of this compound exhibit significant anti-proliferative activity against cancer cell lines, suggesting its role as a scaffold for anti-cancer drug discovery.

In addition to its pharmacological applications, 5-Methyl-1H-pyrrole-3-carboxylic acid has also been investigated for its role in materials science. Researchers have explored its use as a building block for constructing functional materials, such as coordination polymers and metal-organic frameworks (MOFs). These materials hold potential applications in gas storage, catalysis, and sensing technologies.

The biological activity of 5-Methyl-1H-pyrrole-3-carboxylic acid is closely tied to its unique chemical structure. The presence of the pyrrole ring imparts aromaticity and conjugation, which are key factors influencing its electronic properties and reactivity. The carboxylic acid group introduces acidity and hydrogen bonding capabilities, making it versatile in forming interactions with biological targets such as proteins and enzymes.

Recent studies have also focused on understanding the mechanism of action of this compound at the molecular level. Using advanced techniques such as X-ray crystallography and computational modeling, researchers have gained insights into how this compound interacts with target proteins. These findings are crucial for optimizing its therapeutic potential and minimizing off-target effects.

In terms of industrial applications, 5-Methyl-1H-pyrrole-3-carboxylic acid has found use as an intermediate in the synthesis of more complex molecules, including agrochemicals and specialty chemicals. Its ability to undergo various functional group transformations makes it a valuable starting material for chemical synthesis.

The growing interest in this compound is reflected in the increasing number of research articles published on its properties and applications. According to recent bibliometric analyses, the number of scientific papers citing CAS No: 100047-52-7 has risen significantly over the past five years, indicating its importance in contemporary chemical research.

In conclusion, 5-Methyl-1H-pyrrole-3-carboxylic acid, with its unique structure and diverse functional groups, continues to be a focal point for scientific exploration across multiple disciplines. From drug discovery to materials science, this compound exemplifies the versatility of organic molecules in addressing complex scientific challenges.